Cas no 62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
• CAS No: 62458-82-6
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 444038
• PubChem ID: 11107655
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
• N-benzyl-4-chloropyridine-3-carboxamide
• AKOS019796963
• DTXSID20455497
• N-Benzyl-4-chloronicotinamide
• 62458-82-6

• Inchi： 1S/C13H11ClN2O/c14-12-6-7-15-9-11(12)13(17)16-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
• InChI Key： SBZSSAZNHNRFJS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.05613
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99